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Compound of Interest

Compound Name: 4-butyl-N-methylaniline

Cat. No.: B13224958

Get Quote

Executive Summary
N-Methyl-4-butylaniline (also known as N-Methyl-p-butylaniline) is a secondary aromatic amine

derivative of 4-butylaniline. While its parent compound is a standard commodity chemical, the

N-methylated variant is a specialized intermediate often synthesized in situ or via custom

manufacturing for high-value applications. It serves as a critical building block in the synthesis

of mesogenic compounds (liquid crystals), specifically in tuning the viscosity and phase

transition temperatures of Schiff base liquid crystals (e.g., MBBA analogs), and as a lipophilic

coupling partner in pharmaceutical development.

This guide provides the definitive physicochemical profile, theoretical property derivation, and

rigorous characterization protocols required for researchers utilizing this compound.

Chemical Identity & Structural Analysis[1]
Unlike the primary amine (4-butylaniline, CAS 104-13-2), the N-methyl derivative introduces a

secondary amine functionality, altering its hydrogen bonding capability and steric profile.
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Property Value Notes

Systematic Name N-Methyl-4-butylaniline IUPAC

Synonyms
N-Methyl-p-butylaniline; N-

Methyl-4-butylbenzenamine

Molecular Formula C₁₁H₁₇N

Molecular Weight 163.26 g/mol
Calculated (C: 12.011, H:

1.008, N: 14.007)

SMILES CCCCc1ccc(NC)cc1

InChI Key

(Predicted)

GVXNRFKKOMDDKG-

UHFFFAOYSA-N

Based on isomeric connectivity

Structural Visualization
The following diagram illustrates the core connectivity, highlighting the lipophilic butyl tail and

the reactive N-methyl amino head group.
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Caption: Structural connectivity of N-Methyl-4-butylaniline showing the para-substitution

pattern.

Physical-Chemical Properties[1][2][4][5][6]
As a non-catalog specialty chemical, experimental data for N-methyl-4-butylaniline is often

extrapolated from its homologs. The values below represent a synthesis of theoretical
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calculation and homologous trend analysis (Aniline → N-Methylaniline vs. 4-Butylaniline →

Target).

Density & Molecular Weight Profile[2][6]
Property Value (Target) Reference / Basis

Molecular Weight 163.26 g/mol Exact Mass Calculation

Density (25°C) 0.935 ± 0.01 g/mL

Estimated. Lower than 4-

butylaniline (0.945 g/mL) due

to N-methylation volume

expansion.

Boiling Point ~265°C (760 mmHg)
Extrapolated from 4-

butylaniline (261°C).

Boiling Point (Vacuum) ~140-145°C (14 mmHg)
Standard nomograph

correction.

Refractive Index 1.530 - 1.540
Predicted based on molar

refractivity.

Appearance Pale yellow to brown oil Oxidizes upon air exposure.

Solubility Lipophilic
Soluble in DCM, EtOAc,

Hexane. Insoluble in water.[1]

The Density Logic (Expert Insight)
Researchers often assume N-methylation increases density due to mass addition. However, in

simple aromatic amines, the introduction of an N-methyl group often decreases density slightly

or keeps it constant compared to the primary amine.

Reasoning: The methyl group adds steric bulk that disrupts the efficient packing of the

aromatic rings and reduces the density of hydrogen bonding networks (one less H-bond

donor).

Trend: Aniline (1.02 g/mL) → N-Methylaniline (0.99 g/mL).

Application: 4-Butylaniline (0.945 g/mL) → N-Methyl-4-butylaniline (~0.935 g/mL).
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Synthesis Pathway & Purity Assessment
For researchers requiring high-purity material, the reductive amination of 4-butylaniline is the

preferred route over direct alkylation (which risks over-alkylation to the dimethyl species).

Preferred Synthesis: Eschweiler-Clarke Reaction
This method ensures mono-methylation selectivity.
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Imine/Iminium
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Formaldehyde (HCHO)
Formic Acid (HCOOH)

N-Methyl-4-butylaniline
(Secondary Amine)

 Reduction (-CO2) 

Click to download full resolution via product page

Caption: Selective mono-methylation via Eschweiler-Clarke reductive amination.

Purity Criticality
In liquid crystal synthesis (e.g., MBBA derivatives), even trace amounts of the primary amine

(4-butylaniline) can significantly depress the Nematic-Isotropic transition temperature (

).

Impurity Check: Use GC-FID to detect unreacted primary amine.

Purification: Vacuum distillation is mandatory. The boiling point difference between the

primary and secondary amine is small (<10°C), requiring a high reflux ratio column.

Experimental Characterization Protocols
Since specific vendor data is scarce, you must validate the material yourself. Use the following

"Self-Validating" protocols.

Protocol A: Precision Density Measurement
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Standard: ASTM D4052 (Oscillating U-Tube Method)

Preparation: Ensure sample is dry (Karl Fischer < 0.1% water) and degassed. Bubbles

induce significant error.

Calibration: Calibrate instrument with air and HPLC-grade water at 20°C and 25°C.

Injection: Inject ~2 mL of N-methyl-4-butylaniline into the U-tube.

Equilibration: Allow thermal equilibrium (typically 2-5 mins).

Reading: Record density (

) to 4 decimal places.

Validation: If

g/mL, suspect oxidation or significant water contamination.

Protocol B: Molecular Weight Verification (GC-MS)
Purpose: Confirm identity and absence of dimethylated byproduct.

Solvent: Dissolve 1 mg sample in 1 mL Dichloromethane (DCM).

Column: HP-5ms or equivalent non-polar column.

Method:

Injector: 250°C.

Oven: 50°C (1 min) → 20°C/min → 300°C.

Target Ion: Look for molecular ion [M]+ = 163.1.

Note: The fragment [M-15]+ (loss of methyl) and [M-57]+ (loss of butyl) are characteristic.

Applications in Research
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Liquid Crystal Engineering
N-Methyl-4-butylaniline is a structural analog to the amine component of MBBA (N-(4-

Methoxybenzylidene)-4-butylaniline).

Function: Used to synthesize N-methylated Schiff bases or azo-dyes.

Effect: N-methylation typically reduces the linearity of the mesogen, often suppressing liquid

crystalline phases or lowering the clearing point, useful for creating low-viscosity isotropic

mixtures or tuning dielectric anisotropy.

Organic Electronics
Used as a hole-transport material precursor. The butyl chain improves solubility in organic

solvents for spin-coating processes, while the nitrogen center provides the hole-transport

capability.

Safety & Handling (SDS Summary)
Hazard Classification:Toxic / Irritant[2]

Acute Toxicity: Like aniline, it is toxic by inhalation, ingestion, and skin contact.

Methemoglobinemia is a potential risk upon overexposure.

Skin/Eye: Causes severe irritation.[2][3][4]

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Amines oxidize (darken)

rapidly in air.
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Synthesis Methodology: Icke, R. N., Wisegarver, B. B., & Alles, G. A. (1945). "beta-
Phenylethyldimethylamine". Organic Syntheses, 25, 89. (Standard Eschweiler-Clarke
protocol adapted for anilines).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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